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Compound of Interest

4-(Hydroxymethyl)-2-iodo-6-
Compound Name:
methoxyphenol

Cat. No.: B1354997

Technical Support Center: 4-(Hydroxymethyl)-2-
iodo-6-methoxyphenol

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with 4-
(Hydroxymethyl)-2-iodo-6-methoxyphenol. The following information is designed to address
common challenges, with a focus on overcoming solubility issues.

Frequently Asked Questions (FAQs)

Q1: What are the known physical and chemical properties of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol?

Al: Direct, experimentally determined solubility data for 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol in a range of common laboratory solvents is limited in publicly available
literature. However, based on its chemical structure and data from suppliers, we can
summarize its key properties. The non-iodinated parent compound, vanillyl alcohol, is known to
be soluble in hot water and various organic solvents, which can serve as a useful reference.[1]

[2]

Table 1: Physicochemical Properties of 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol and
Related Compounds
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4-(Hydroxymethyl)-2-iodo-  Vanillyl Alcohol (Non-

Property Lo
6-methoxyphenol iodinated analog)
Molecular Formula CsHslO3 CsH1003
Molecular Weight 280.06 g/mol 154.16 g/mol
White to off-white crystalline
Appearance Powder ]
solid
Melting Point 132-137 °C 114-115 °C[1]
Calculated logP ~1.3-1.5 ~0.42 - 0.74]3]
Hydrogen Bond Donors 2 2
Hydrogen Bond Acceptors 3 3
- Expected to have moderate Soluble in hot water, ethanol,
General Solubility ] o )
lipophilicity. ether, benzene, and oils.[1][2]

Q2: I am having trouble dissolving 4-(Hydroxymethyl)-2-iodo-6-methoxyphenol for my in
vitro assay. What solvents should I try?

A2: Given the compound's predicted moderate lipophilicity, starting with common water-
miscible organic solvents is recommended. For biological assays, Dimethyl Sulfoxide (DMSO)
is a standard choice for creating concentrated stock solutions of poorly soluble compounds.[4]
[5] Ethanol is another viable option. For other applications, based on the solubility of its analog
vanillyl alcohol, solvents like methanol, ethyl acetate, and potentially warm water could be
effective.[1][6]

Q3: Are there any known biological activities or signaling pathways associated with this
compound?

A3: While specific studies on the biological activity of 4-(Hydroxymethyl)-2-iodo-6-
methoxyphenol are not extensively documented, its structural class (guaiacol derivatives) is
associated with various biological effects. Guaiacol and its derivatives have been reported to
possess antioxidant, anti-inflammatory, and antimicrobial properties.[7][8] These activities often
involve the modulation of key signaling pathways such as the NF-kB and MAPK pathways,
which are central to the inflammatory response.
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Dissolve compound in 100% DMSO

to create a high-concentration stock.
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Solution ready for assay. Lower final compound concentration.

Add a co-solvent (e.g., PEG400). Adjust buffer pH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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